Cas no 1261899-91-5 (5-Methoxy-2-(2-methylthiophenyl)benzoic acid)

• Product Name: 5-Methoxy-2-(2-methylthiophenyl)benzoic acid
• CAS No: 1261899-91-5
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD18320470
• CID: 2762179
• PubChem ID: 53226372
• Update Time: 2025-04-21

5-Methoxy-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320470
• 5-Methoxy-2-(2-methylthiophenyl)benzoic acid, 95%
• 5-METHOXY-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 1261899-91-5
• 5-methoxy-2-(2-methylsulfanylphenyl)benzoic acid
• 5-Methoxy-2-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320470
• Inchi： 1S/C15H14O3S/c1-18-10-7-8-11(13(9-10)15(16)17)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： SHXJSRASJTUPIP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 274.06636548Da
• Monoisotopic Mass: 274.06636548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8Ų